![molecular formula C15H19NO4 B257261 2-(1-Piperidinyl)ethyl 1,3-benzodioxole-5-carboxylate](/img/structure/B257261.png)
2-(1-Piperidinyl)ethyl 1,3-benzodioxole-5-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(1-Piperidinyl)ethyl 1,3-benzodioxole-5-carboxylate, also known as PB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. PB is a synthetic compound that belongs to the family of benzodioxole derivatives. It has been studied for its pharmacological properties, including its effects on the central nervous system and its potential therapeutic applications.
Mechanism of Action
2-(1-Piperidinyl)ethyl 1,3-benzodioxole-5-carboxylate exerts its pharmacological effects by modulating the activity of various receptors and enzymes in the central nervous system. This compound has been found to act as a partial agonist at the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. This compound has also been found to inhibit the activity of acetylcholinesterase, an enzyme that degrades acetylcholine, which is involved in the regulation of cognitive function and memory.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects, including neuroprotection, anti-inflammatory activity, and modulation of neurotransmitter release. This compound has been found to protect neurons from oxidative stress and excitotoxicity, which are common mechanisms of neuronal damage in various neurodegenerative diseases. This compound has also been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-1β, which play important roles in the pathogenesis of various inflammatory diseases.
Advantages and Limitations for Lab Experiments
2-(1-Piperidinyl)ethyl 1,3-benzodioxole-5-carboxylate has several advantages as a research tool, including its ease of synthesis, low toxicity, and high potency. This compound is also stable under various storage conditions, making it a suitable compound for long-term experiments. However, this compound has some limitations, including its limited solubility in water and its potential for non-specific binding to proteins, which may affect the interpretation of experimental results.
Future Directions
There are several future directions for research on 2-(1-Piperidinyl)ethyl 1,3-benzodioxole-5-carboxylate, including the investigation of its potential as a therapeutic agent for various diseases, such as Alzheimer's disease, Parkinson's disease, and schizophrenia. Further studies are also needed to elucidate the precise mechanisms of action of this compound and its effects on neurotransmitter systems in the central nervous system. Additionally, the development of new synthetic methods for this compound and its derivatives may lead to the discovery of new compounds with improved pharmacological properties.
Synthesis Methods
2-(1-Piperidinyl)ethyl 1,3-benzodioxole-5-carboxylate can be synthesized using different methods, such as the reaction of 1,3-benzodioxole-5-carboxylic acid with piperidine and ethyl chloroformate. The reaction is typically carried out under reflux conditions in the presence of a catalyst, such as triethylamine, and a solvent, such as dichloromethane. The resulting product is then purified using various techniques, such as column chromatography, to obtain pure this compound.
Scientific Research Applications
2-(1-Piperidinyl)ethyl 1,3-benzodioxole-5-carboxylate has been studied extensively for its potential applications in various fields, including medicinal chemistry, neuroscience, and drug discovery. In medicinal chemistry, this compound has been investigated for its potential as a new drug candidate for the treatment of various diseases, such as Alzheimer's disease, Parkinson's disease, and schizophrenia. This compound has been found to exhibit significant neuroprotective and anti-inflammatory properties, which make it a promising therapeutic agent.
In neuroscience, this compound has been studied for its effects on the central nervous system. This compound has been found to modulate the release of various neurotransmitters, such as dopamine, serotonin, and acetylcholine, which play important roles in the regulation of mood, cognition, and behavior. This compound has also been found to enhance cognitive function and memory consolidation, making it a potential candidate for the treatment of cognitive disorders.
properties
Molecular Formula |
C15H19NO4 |
---|---|
Molecular Weight |
277.31 g/mol |
IUPAC Name |
2-piperidin-1-ylethyl 1,3-benzodioxole-5-carboxylate |
InChI |
InChI=1S/C15H19NO4/c17-15(18-9-8-16-6-2-1-3-7-16)12-4-5-13-14(10-12)20-11-19-13/h4-5,10H,1-3,6-9,11H2 |
InChI Key |
XXLDHTZPMKPIQN-UHFFFAOYSA-N |
SMILES |
C1CCN(CC1)CCOC(=O)C2=CC3=C(C=C2)OCO3 |
Canonical SMILES |
C1CCN(CC1)CCOC(=O)C2=CC3=C(C=C2)OCO3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.